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Compound of Interest

Compound Name: Win VI

Cat. No.: B1199289 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides crucial safety and logistical information for the handling, storage, and

disposal of Win 52035, also known as WIN VI, a compound developed by Sterling-Winthrop,

Inc.[1][2][3] Adherence to these guidelines is essential for ensuring a safe laboratory

environment.

Chemical Identification

Identifier Value

Common Name Win 52035

Synonym WIN VI[4][5][6][7]

Systematic Name
5-[5-[4-(4,5-dihydro-1,3-oxazol-2-

yl)phenoxy]pentyl]-3-methyl-1,2-oxazole[4][5][6]

Molecular Formula C18H22N2O3[4][6]

CAS Number 98034-30-1[4][6]

Personal Protective Equipment (PPE)
Given that specific PPE requirements for Win 52035 are not readily available in public sources,

standard laboratory best practices for handling research chemicals of unknown toxicity should
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be strictly followed. The following table outlines the recommended PPE.

Protection Type Recommended Equipment Rationale

Hand Protection

Nitrile or neoprene gloves.

Double gloving is

recommended.

To prevent skin contact. Check

for any signs of degradation.

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

or aerosols.

Body Protection
A fully buttoned laboratory

coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A properly fitted respirator

(e.g., N95 or higher) should be

used when handling the

compound as a powder or if

aerosols may be generated.

To prevent inhalation of the

compound.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle Win 52035 in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and

dark place. Keep it away from incompatible materials (specific incompatibilities are not

documented, so caution is advised).

Disposal Plan:

All waste contaminated with Win 52035, including disposable PPE, and any unused material

should be disposed of as hazardous chemical waste. Follow all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of this chemical down the drain or in

regular trash.
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Experimental Workflow for Safe Handling
The following diagram outlines the necessary steps for safely handling Win 52035 from receipt

to disposal.

Receipt of Win 52035

Log Compound in Inventory

Don Appropriate PPE

Work in Chemical Fume Hood

Perform Experiment

Decontaminate Work Area Store Compound Securely

Doff PPE

Dispose of Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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